Cas no 212616-61-0 (2(5H)-Furanone, 3-[(13R)-13-hydroxy-13-[(2R,2'R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]-8-oxotridecyl]-5-methyl-, (5S)-)

• Product Name: 2(5H)-Furanone, 3-[(13R)-13-hydroxy-13-[(2R,2'R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]-8-oxotridecyl]-5-methyl-, (5S)-
• CAS No: 212616-61-0
• MF: C₃₇H₆₄O₇
• MW: 620.899872779846
• CID: 2726797
• Update Time: 2024-03-01

2(5H)-Furanone, 3-[(13R)-13-hydroxy-13-[(2R,2'R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]-8-oxotridecyl]-5-methyl-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 3-[(13R)-13-hydroxy-13-[(2R,2'R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]-8-oxotridecyl]-5-methyl-, (5S)-

• Inchi： 1S/C37H64O7/c1-3-4-5-6-7-8-12-15-21-31(39)33-23-25-35(43-33)36-26-24-34(44-36)32(40)22-17-16-20-30(38)19-14-11-9-10-13-18-29-27-28(2)42-37(29)41/h27-28,31-36,39-40H,3-26H2,1-2H3/t28-,31-,32+,33+,34+,35+,36+/m0/s1
• InChI Key： WWBQKABSNQOYBU-YTUOZMILSA-N
• SMILES： O1[C@@H](C)C=C(CCCCCCCC(=O)CCCC[C@@H](O)[C@@H]2O[C@@H]([C@H]3CC[C@H]([C@@H](O)CCCCCCCCCC)O3)CC2)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• XLogP3: 8.957

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins